Cas no 444917-88-8 (1-[4-(4-CHLORO-3-ETHYL-PHENOXY)-PHENYL]-ETHANONE)
444917-88-8 structure
Product Name:1-[4-(4-CHLORO-3-ETHYL-PHENOXY)-PHENYL]-ETHANONE
CAS No:444917-88-8
MF:C16H15ClO2
MW:274.742103815079
CID:929524
PubChem ID:22262121
Update Time:2025-04-19
1-[4-(4-CHLORO-3-ETHYL-PHENOXY)-PHENYL]-ETHANONE Chemical and Physical Properties
Names and Identifiers
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- 1-[4-(4-CHLORO-3-ETHYL-PHENOXY)-PHENYL]-ETHANONE
- 1-[4-(4-Chloro-3-ethylphenoxy)phenyl]ethanone
- 444917-88-8
- DTXSID30624036
- SCHEMBL5752711
- 1-[4-(4-Chloro-3-ethylphenoxy)phenyl]ethan-1-one
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- MDL: MFCD06656991
- Inchi: 1S/C16H15ClO2/c1-3-12-10-15(8-9-16(12)17)19-14-6-4-13(5-7-14)11(2)18/h4-10H,3H2,1-2H3
- InChI Key: LVEDJFPREYSQHD-UHFFFAOYSA-N
- SMILES: ClC1=CC=C(C=C1CC)OC1C=CC(C(C)=O)=CC=1
Computed Properties
- Exact Mass: 274.0760574g/mol
- Monoisotopic Mass: 274.0760574g/mol
- Isotope Atom Count: 0
- Hydrogen Bond Donor Count: 0
- Hydrogen Bond Acceptor Count: 2
- Heavy Atom Count: 19
- Rotatable Bond Count: 4
- Complexity: 297
- Covalently-Bonded Unit Count: 1
- Defined Atom Stereocenter Count: 0
- Undefined Atom Stereocenter Count : 0
- Defined Bond Stereocenter Count: 0
- Undefined Bond Stereocenter Count: 0
- XLogP3: 4.6
- Topological Polar Surface Area: 26.3Ų
1-[4-(4-CHLORO-3-ETHYL-PHENOXY)-PHENYL]-ETHANONE Related Literature
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Chongyang Zhu,Xiaojia Bian,Xin Jia,Ning Tang,Yongqiang Cheng Food Funct., 2020,11, 10635-10644
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Philipp Traber,Stephan Kupfer,Stefanie Gräfe,Isabelle Baussanne,Martine Demeunynck,Jean-Marie Mouesca,Serge Gambarelli,Vincent Artero,Murielle Chavarot-Kerlidou Chem. Sci., 2018,9, 4152-4159
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Robert J. Meagher,Anson V. Hatch,Ronald F. Renzi,Anup K. Singh Lab Chip, 2008,8, 2046-2053
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